Cas no 1261930-61-3 (2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
• CAS No: 1261930-61-3
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• MDL: MFCD18314921
• CID: 1223237
• PubChem ID: 53220673
• Update Time: 2025-05-19

2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
• 2-Hydroxy-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carbaldehyde
• DTXSID70685388
• 1261930-61-3
• 2-FORMYL-6-[3-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• MFCD18314921
• 2-Formyl-6-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 2-Hydroxy-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carbaldehyde

• MDL： MFCD18314921
• Inchi： 1S/C17H17NO4S/c19-12-14-6-4-8-16(17(14)20)13-5-3-7-15(11-13)23(21,22)18-9-1-2-10-18/h3-8,11-12,20H,1-2,9-10H2
• InChI Key： WUDIBWBFXXAMOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC=C(C=O)C=2O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.088
• Monoisotopic Mass: 331.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.8

Additional information on 2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde

Comprehensive Overview of 2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde (CAS No. 1261930-61-3)

2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde (CAS No. 1261930-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzaldehyde core and pyrrolidin-1-ylsulfonylphenyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure and bioactive properties, which make it a promising candidate for developing novel therapeutics.

The synthetic pathway of 2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde involves multi-step organic reactions, including sulfonylation and aldol condensation. Its CAS No. 1261930-61-3 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance. The compound's hydroxy and aldehyde functional groups contribute to its reactivity, enabling further derivatization for targeted applications. Recent studies highlight its role in enzyme inhibition and receptor modulation, aligning with the growing demand for precision medicine.

In the context of green chemistry, 2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde has been explored for its potential in sustainable synthesis. The pyrrolidine moiety enhances its solubility in polar solvents, reducing the need for hazardous reagents. This aligns with the industry's shift toward eco-friendly methodologies, a topic frequently searched by professionals in chemical forums and academic circles. Additionally, its structural analogs are being investigated for neuroprotective effects, a hot topic in neurodegenerative disease research.

The compound's spectroscopic properties, including NMR and IR data, are well-documented, aiding in quality control and characterization. Its thermal stability and crystallinity make it suitable for X-ray diffraction studies, a technique often queried in academic search engines. Furthermore, the sulfonyl group in its structure is a key feature for hydrogen bonding interactions, which are critical in molecular docking simulations—a frequently searched term in computational chemistry.

From a commercial perspective, CAS No. 1261930-61-3 is listed in catalogs of fine chemical suppliers, catering to the demand for high-purity intermediates. Its applications extend to fluorescent probes and photodynamic therapy, areas gaining traction due to advancements in biomedical imaging. The compound's structure-activity relationship (SAR) is a recurring theme in patent literature, reflecting its relevance in intellectual property discussions.

In summary, 2-hydroxy-3-(3-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde represents a versatile scaffold in modern chemistry. Its multifunctional design and broad applicability address key challenges in drug development and material science. As research continues, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs, making it a subject of enduring interest in scientific communities.